Cas no 1250245-87-4 (2-(1,2,4-Oxadiazol-5-yl)benzoic Acid)

• Product Name: 2-(1,2,4-Oxadiazol-5-yl)benzoic Acid
• CAS No: 1250245-87-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 1060476
• PubChem ID: 69058785
• Update Time: 2025-09-22

2-(1,2,4-Oxadiazol-5-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-Oxadiazol-5-yl)benzoic Acid
• 1250245-87-4
• DB-259874
• SCHEMBL4478982

• Inchi： 1S/C9H6N2O3/c12-9(13)7-4-2-1-3-6(7)8-10-5-11-14-8/h1-5H,(H,12,13)
• InChI Key： PUSPGOUVRXUKOL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)O)=NC=N1

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles